Cas no 98523-15-0 (Cyclobutenediylium,1,3-bis[4-(dimethylamino)-2-hydroxy-6-methylphenyl]-2,4-dihydroxy-, bis(innersalt) (9CI))

• Product name: Cyclobutenediylium,1,3-bis[4-(dimethylamino)-2-hydroxy-6-methylphenyl]-2,4-dihydroxy-, bis(innersalt) (9CI)
• CAS No: 98523-15-0
• MF: C₂₂H₂₄N₂O₄
• MW: 380.436965942383
• CID: 801895
• PubChem ID: 46835022

Cyclobutenediylium,1,3-bis[4-(dimethylamino)-2-hydroxy-6-methylphenyl]-2,4-dihydroxy-, bis(innersalt) (9CI) Chemical and Physical Properties

Names and Identifiers

• Cyclobutenediylium,1,3-bis[4-(dimethylamino)-2-hydroxy-6-methylphenyl]-2,4-dihydroxy-, bis(innersalt) (9CI)
• 1-(4-DIMETHYLAMINO-2-HYDROXY-6-METHYL-PHENYL)-3- (4-DIMETHYLIMMONIUM-2-HYDROXY-6-METHYL-CYCLOHEXA-2,5-DIEN-1-YLIDENE)-2...
• 1-(4-Dimethylamino-2-hydroxy-6-methyl-phenyl)-3-(4-dimethylimmonium-2-hydroxy-6-methyl-cyclohexa-2,5-dien-1-ylidene)-2-oxo-cyclobuten-4-olate
• 98523-15-0
• 1,3-Bis[4-(dimethylamino)-2-hydroxy-6-methylphenyl]-2,4-dihydroxy-cyclobutenediylium bis(inner salt)
• SCHEMBL19770683
• (6E)-3-(Dimethylamino)-6-[3-[4-(dimethylamino)-2-hydroxy-6-methylphenyl]-2-hydroxy-4-oxocyclobut-2-en-1-ylidene]-5-methylcyclohexa-2,4-dien-1-one

• Inchi： InChI=1S/C22H24N2O4/c1-11-7-13(23(3)4)9-15(25)17(11)19-21(27)20(22(19)28)18-12(2)8-14(24(5)6)10-16(18)26/h7-10,25,27H,1-6H3/b20-18+
• InChI Key： PSYHDIWANULQBT-CZIZESTLSA-N
• SMILES： CC1=CC(=CC(=C1C2=C(C(=C3C(=CC(=CC3=O)N(C)C)C)C2=O)O)O)N(C)C

Computed Properties

• Exact Mass: 380.17400
• Monoisotopic Mass: 380.17360725g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 3
• Complexity: 845
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 81.1Ų

Experimental Properties

• PSA: 86.84000
• LogP: 2.90240